Cas no 828295-01-8 (7H-2,3,4,5,6a,8,9a-Heptaazacyclohept[jkl]-as-indacene-7,9(8H)-dione)

• Product name: 7H-2,3,4,5,6a,8,9a-Heptaazacyclohept[jkl]-as-indacene-7,9(8H)-dione
• CAS No: 828295-01-8
• MF: C₈H₃N₇O₂
• MW: 229.155119180679
• CID: 4204403

7H-2,3,4,5,6a,8,9a-Heptaazacyclohept[jkl]-as-indacene-7,9(8H)-dione Chemical and Physical Properties

Names and Identifiers

• 7H-2,3,4,5,6a,8,9a-Heptaazacyclohept[jkl]-as-indacene-7,9(8H)-dione
• 7H-2,3,4,5,6a,8,9a-Heptaazacyclohept[jkl]-as-indacene-7,9(8H)-dione (9CI)

• Inchi： 1S/C8H3N7O2/c16-7-11-8(17)15-2-10-6-4(15)3-5(12-13-6)9-1-14(3)7/h1-2H,(H,11,16,17)
• InChI Key： FPKCEECQGVENBN-UHFFFAOYSA-N
• SMILES： N12C(=O)NC(=O)N3C4=C1C(=NN=C4N=C3)N=C2

Experimental Properties

• Density: 2.63±0.1 g/cm3(Predicted)
• Melting Point: 193 °C(Solv: benzene (71-43-2); ligroine (8032-32-4))
• pka: 5.97±0.20(Predicted)